Cas no 1698562-76-3 (3-[2-(2-Methylpropoxy)ethoxy]azetidine)

• Product Name: 3-[2-(2-Methylpropoxy)ethoxy]azetidine
• CAS No: 1698562-76-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6536265
• PubChem ID: 106447718
• Update Time: 2025-05-21

3-[2-(2-Methylpropoxy)ethoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-methylpropoxy)ethoxy]azetidine
• 1698562-76-3
• EN300-1146398
• 3-[2-(2-Methylpropoxy)ethoxy]azetidine

• Inchi： 1S/C9H19NO2/c1-8(2)7-11-3-4-12-9-5-10-6-9/h8-10H,3-7H2,1-2H3
• InChI Key： BVWKFSZLPPRZPM-UHFFFAOYSA-N
• SMILES： O(CCOCC(C)C)C1CNC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[2-(2-Methylpropoxy)ethoxy]azetidine

3-[2-(2-Methylpropoxy)ethoxy]azetidine: A Comprehensive Overview

The compound 3-[2-(2-Methylpropoxy)ethoxy]azetidine, also known by its CAS number 1698562-76-3, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the 2-methylpropoxy and ethoxy groups introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of azetidines in drug discovery, particularly due to their ability to form stable ring structures that can interact with biological targets. The 3-[2-(2-Methylpropoxy)ethoxy]azetidine structure has been shown to exhibit promising pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes make it a valuable candidate for further exploration in the development of therapeutic agents.

The synthesis of 3-[2-(2-Methylpropoxy)ethoxy]azetidine involves a multi-step process that typically begins with the preparation of the corresponding azetidine ring. Researchers have employed various methods, including nucleophilic substitution and ring-closing reactions, to construct this molecule efficiently. The use of modern catalytic techniques has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of physical properties, 3-[2-(2-Methylpropoxy)ethoxy]azetidine is known for its relatively low molecular weight and high solubility in organic solvents. These characteristics are advantageous in formulation development, particularly for pharmaceutical applications where precise dosing and delivery are critical. Additionally, the compound's thermal stability has been tested under various conditions, demonstrating its suitability for storage and transportation.

The latest research on this compound has focused on its potential as a building block for more complex molecules. By modifying the substituents on the azetidine ring, scientists have been able to create derivatives with enhanced bioactivity. For instance, studies have shown that introducing additional hydroxyl or amine groups can significantly improve the compound's ability to bind to specific receptors, opening new avenues for drug design.

In conclusion, 3-[2-(2-Methylpropoxy)ethoxy]azetidine, with its unique structure and favorable properties, continues to be a focal point in chemical research. Its versatility as a starting material for drug development and its compatibility with modern synthetic techniques position it as a key player in advancing medical science. As researchers delve deeper into its potential applications, this compound is expected to contribute significantly to the discovery of novel therapeutic agents.